Cas no 1805391-48-3 (2-Bromo-3-(bromomethyl)-6-(difluoromethyl)pyridine-5-carboxylic acid)

• Product Name: 2-Bromo-3-(bromomethyl)-6-(difluoromethyl)pyridine-5-carboxylic acid
• CAS No: 1805391-48-3
• MF: C₈H₅Br₂F₂NO₂
• MW: 344.935607671738
• CID: 4866554
• Update Time: 2025-06-26

2-Bromo-3-(bromomethyl)-6-(difluoromethyl)pyridine-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-3-(bromomethyl)-6-(difluoromethyl)pyridine-5-carboxylic acid

• Inchi： 1S/C8H5Br2F2NO2/c9-2-3-1-4(8(14)15)5(7(11)12)13-6(3)10/h1,7H,2H2,(H,14,15)
• InChI Key： VDJSYMPEEJIQRB-UHFFFAOYSA-N
• SMILES： BrC1=C(CBr)C=C(C(=O)O)C(C(F)F)=N1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 243
• XLogP3: 2.6
• Topological Polar Surface Area: 50.2

Additional information on 2-Bromo-3-(bromomethyl)-6-(difluoromethyl)pyridine-5-carboxylic acid

Recent Advances in the Application of 2-Bromo-3-(bromomethyl)-6-(difluoromethyl)pyridine-5-carboxylic acid (CAS: 1805391-48-3) in Chemical Biology and Pharmaceutical Research

The compound 2-Bromo-3-(bromomethyl)-6-(difluoromethyl)pyridine-5-carboxylic acid (CAS: 1805391-48-3) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural features and potential applications in drug discovery. This heterocyclic compound, characterized by its brominated and difluoromethylated pyridine core, serves as a versatile intermediate in the synthesis of biologically active molecules. Recent studies have explored its utility in the development of enzyme inhibitors, agrochemicals, and novel therapeutic agents, highlighting its importance in modern medicinal chemistry.

One of the key areas of research involving this compound is its role as a building block for the synthesis of kinase inhibitors. Kinases are critical targets in the treatment of various diseases, including cancer and inflammatory disorders. The presence of both bromine and difluoromethyl groups in the molecule allows for selective functionalization, enabling the creation of diverse derivatives with tailored biological activities. A 2023 study published in the Journal of Medicinal Chemistry demonstrated the successful use of 2-Bromo-3-(bromomethyl)-6-(difluoromethyl)pyridine-5-carboxylic acid in the synthesis of potent and selective JAK2 inhibitors, which show promise for the treatment of myeloproliferative neoplasms.

In addition to its applications in medicinal chemistry, this compound has also been investigated for its potential in agrochemical research. The difluoromethyl group is known to enhance the metabolic stability and bioavailability of pesticide candidates. Recent work by a multinational agrochemical company has utilized this compound as a precursor for novel fungicides with improved efficacy against resistant strains of plant pathogens. The bromine atoms in the molecule provide convenient handles for further modifications, allowing for the rapid generation of structure-activity relationship (SAR) data.

From a synthetic chemistry perspective, researchers have developed innovative methods for the large-scale production of 2-Bromo-3-(bromomethyl)-6-(difluoromethyl)pyridine-5-carboxylic acid with high purity and yield. A 2024 patent application describes an optimized three-step synthesis from commercially available starting materials, addressing previous challenges in the selective bromination of the pyridine ring. This advancement has significant implications for the industrial application of this compound, making it more accessible for both academic and commercial research programs.

Looking forward, the unique properties of 2-Bromo-3-(bromomethyl)-6-(difluoromethyl)pyridine-5-carboxylic acid position it as a valuable tool in chemical biology. Its potential applications in PROTAC (proteolysis targeting chimera) technology and covalent inhibitor design are currently being explored by several research groups. As the understanding of its reactivity and biological interactions continues to grow, this compound is expected to play an increasingly important role in the development of next-generation therapeutics and research tools.